Cas no 2229523-43-5 (3-4-(pentafluoroethyl)phenoxyazetidine)

• Product Name: 3-4-(pentafluoroethyl)phenoxyazetidine
• CAS No: 2229523-43-5
• MF: C₁₁H₁₀F₅NO
• MW: 267.195220470428
• CID: 5927565
• PubChem ID: 165867164
• Update Time: 2025-06-11

3-4-(pentafluoroethyl)phenoxyazetidine Chemical and Physical Properties

Names and Identifiers

• 3-4-(pentafluoroethyl)phenoxyazetidine
• 2229523-43-5
• 3-[4-(pentafluoroethyl)phenoxy]azetidine
• EN300-1974609

• Inchi： 1S/C11H10F5NO/c12-10(13,11(14,15)16)7-1-3-8(4-2-7)18-9-5-17-6-9/h1-4,9,17H,5-6H2
• InChI Key： QLIZKLZEIOIRFU-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C1C=CC(=CC=1)OC1CNC1)F

Computed Properties

• Exact Mass: 267.06825475g/mol
• Monoisotopic Mass: 267.06825475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-4-(pentafluoroethyl)phenoxyazetidine

Professional Introduction to Compound with CAS No. 2229523-43-5 and Product Name: 3-4-(pentafluoroethyl)phenoxyazetidine

The compound with the CAS number 2229523-43-5 and the product name 3-4-(pentafluoroethyl)phenoxyazetidine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of azetidine derivatives that have garnered considerable attention due to their unique structural properties and potential applications in drug development. The presence of a pentafluoroethyl group in its molecular structure introduces specific electronic and steric effects that make it a promising candidate for various biochemical interactions.

Recent research in medicinal chemistry has highlighted the importance of fluorinated aromatic compounds in enhancing the pharmacological properties of drugs. The pentafluoroethyl moiety, in particular, is known for its ability to improve metabolic stability, lipophilicity, and binding affinity to biological targets. This has led to extensive investigations into its incorporation into pharmacophores, including the azetidine ring system. The 3-4-(pentafluoroethyl)phenoxyazetidine structure combines these benefits with the flexibility offered by the azetidine backbone, making it a versatile scaffold for further chemical modifications.

In the realm of drug discovery, the azetidine ring is valued for its ability to mimic natural amino acid structures, thereby facilitating interactions with enzymes and receptors. The phenoxy group further enhances the compound's potential by introducing a hydrophilic pocket that can interact with polar regions of biological targets. The specific arrangement of these functional groups in 3-4-(pentafluoroethyl)phenoxyazetidine suggests that it may exhibit inhibitory effects on certain enzymes or receptors, making it a candidate for therapeutic intervention in various diseases.

Current studies are exploring the pharmacokinetic and pharmacodynamic properties of this compound. Preliminary in vitro assays have shown promising results regarding its ability to modulate target proteins involved in inflammatory pathways. The pentafluoroethyl group's electron-withdrawing nature is believed to enhance binding interactions, potentially leading to increased drug efficacy. Additionally, computational modeling studies have been conducted to predict how this compound might interact with biological membranes, providing insights into its absorption and distribution profiles.

The synthesis of 3-4-(pentafluoroethyl)phenoxyazetidine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. The introduction of fluorine atoms into the molecule necessitates specialized methodologies to ensure high yields and purity. Researchers are continuously refining these synthetic routes to optimize scalability and cost-effectiveness for future industrial applications.

From a regulatory perspective, compounds like 3-4-(pentafluoroethyl)phenoxyazetidine must undergo rigorous testing to meet safety and efficacy standards before they can be considered for clinical use. Regulatory agencies require comprehensive data on their chemical stability, toxicity profiles, and potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are essential to gather this data efficiently. The growing interest in fluorinated compounds underscores the need for robust regulatory frameworks to ensure their safe and effective utilization in medicine.

The potential applications of 3-4-(pentafluoroethyl)phenoxyazetidine extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for use in agrochemicals and material science, where similar fluorinated compounds have shown promise. By leveraging its chemical properties, researchers aim to develop novel formulations that could address unmet needs in multiple industries. The interdisciplinary nature of this work highlights the importance of collaboration across different scientific domains to harness the full potential of such compounds.

As research progresses, advancements in analytical techniques will continue to enhance our understanding of 3-4-(pentafluoroethyl)phenoxyazetidine's behavior both in vitro and in vivo. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography play crucial roles in elucidating its molecular structure and interactions. These tools provide critical insights that guide further modifications and optimization efforts. The integration of artificial intelligence (AI) into drug discovery processes is also accelerating the pace at which new compounds like this one are being developed.

In conclusion, 3-4-(pentafluoroethyl)phenoxyazetidine represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and promising biological activity make it a valuable compound for further research and development. As scientists continue to explore its potential applications, we can expect new breakthroughs that will benefit multiple industries worldwide. The ongoing efforts to optimize its synthesis and understand its pharmacological effects underscore the importance of continued investment in basic and applied research.